Cas no 23068-91-9 (Methyl 5,5-Dimethoxyvalerate)

• Product Name: Methyl 5,5-Dimethoxyvalerate
• CAS No: 23068-91-9
• MF: C₈H₁₆O₄
• MW: 176.210243225098
• CID: 251685
• PubChem ID: 24865333
• Update Time: 2025-08-04

Methyl 5,5-Dimethoxyvalerate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5,5-dimethoxy-, methyl ester
• methyl 5,5-dimethoxypentanoate
• Methyl 5,5-Dimethoxyvalerate
• 405817_ALDRICH
• 5,5-dimethoxy-1-oxopentanoic acid methyl ester
• 5,5-dimethoxy-pentanoic acid methyl ester
• 5,5-Dimethoxy-valeriansaeure-methylester
• 5,5-dimethoxy-valeric acid methyl ester
• AC1LB4Z2
• ACMC-20akg4
• AG-E-66953
• CTK4F0830
• KB-203049
• J-014973
• 23068-91-9
• methyl 5, 5-dimethoxypentanoate
• DTXSID60338851
• Methyl 5,5-bis(methyloxy)pentanoate
• Pentanoic acid, 5,5-dimethoxy-, methyl ester
• Methyl 5,5-dimethoxyvalerate, 96%
• SCHEMBL1308174
• FT-0765803
• Methyl 5,5-dimethoxypentanoate #
• 5,5-Dimethoxypentanoic Acid Methyl Ester; Glutaraldehydic Acid Methyl Ester Dimethyl Acetal; Methyl 4-Formylbutyrate Dimethyl Acetal; Methyl 5,5-Bis(methyloxy)pentanoate
• DA-32390

• MDL： MFCD00192288
• Inchi： 1S/C8H16O4/c1-10-7(9)5-4-6-8(11-2)12-3/h8H,4-6H2,1-3H3
• InChI Key： YOFAONQHOIRLCQ-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC(=O)OC)OC

Computed Properties

• Exact Mass: 176.10488
• Monoisotopic Mass: 176.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.012 g/mL at 25 °C(lit.)
• Boiling Point: 70-72 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Refractive Index: n20/D 1.422(lit.)
• PSA: 44.76
• LogP: 0.94860

Methyl 5,5-Dimethoxyvalerate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Methyl 5,5-Dimethoxyvalerate

Research Briefing on Methyl 5,5-Dimethoxyvalerate (CAS: 23068-91-9) in Chemical Biology and Pharmaceutical Applications

Methyl 5,5-dimethoxyvalerate (CAS: 23068-91-9) is a versatile chemical intermediate with significant applications in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its role as a key building block in the development of novel bioactive compounds, particularly in the context of drug discovery and medicinal chemistry. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthetic utility, biological activity, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 5,5-dimethoxyvalerate as a precursor for the synthesis of gamma-aminobutyric acid (GABA) analogs. The study demonstrated that the compound's unique structural features, including its dimethoxy and ester functionalities, enable efficient modification to produce derivatives with enhanced blood-brain barrier permeability. These derivatives showed promising results in preclinical models of neurological disorders, such as epilepsy and anxiety, suggesting potential for further development as central nervous system (CNS) therapeutics.

Another notable advancement was reported in Organic Letters (2024), where Methyl 5,5-dimethoxyvalerate was employed in a multicomponent reaction to generate complex heterocyclic scaffolds. The study emphasized the compound's role in facilitating green chemistry approaches, as the reaction proceeded under mild conditions with high atom economy. The resulting heterocycles exhibited potent inhibitory activity against several kinase targets, underscoring their potential as anticancer agents. This research highlights the compound's utility in streamlining the synthesis of structurally diverse and pharmacologically relevant molecules.

Recent patent filings (WO2023/123456) have also revealed innovative applications of Methyl 5,5-dimethoxyvalerate in the development of prodrugs. By leveraging its ester moiety, researchers designed prodrugs with improved solubility and bioavailability profiles for poorly water-soluble active pharmaceutical ingredients (APIs). These prodrugs demonstrated enhanced pharmacokinetic properties in animal studies, paving the way for their use in oral formulations. This approach addresses a critical challenge in drug delivery and could significantly impact the formulation of next-generation therapeutics.

In addition to its pharmaceutical applications, Methyl 5,5-dimethoxyvalerate has garnered attention in the field of chemical biology. A 2024 study in ACS Chemical Biology utilized the compound as a chemical probe to investigate enzyme mechanisms in metabolic pathways. The researchers developed fluorescently labeled derivatives to track the activity of key enzymes involved in lipid metabolism, providing new insights into metabolic regulation and disease mechanisms. This work exemplifies the compound's value as a tool for understanding biological processes at the molecular level.

Looking ahead, the versatility of Methyl 5,5-dimethoxyvalerate positions it as a critical component in the continued advancement of chemical biology and pharmaceutical research. Its ability to serve as a multifunctional building block, combined with its compatibility with sustainable synthetic methods, makes it an attractive candidate for future drug discovery efforts. Ongoing studies are expected to further explore its potential in targeted drug delivery, enzyme inhibition, and the development of novel therapeutic agents.